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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium indigotrisulfonate, a

compound of significant interest in environmental and analytical chemistry. This document

delves into its chemical and physical properties, details its primary application as an ozone-

scavenging reagent, provides extensive safety and toxicological data, and outlines

experimental protocols for its use.

Chemical and Physical Properties
Potassium indigotrisulfonate (CAS No. 67627-18-3) is the tripotassium salt of indigo-5,5′,7-

trisulfonic acid. It is a dark blue crystalline powder. Its structure renders it soluble in water, a

key property for its applications in aqueous solutions.

Table 1: Physical and Chemical Properties of Potassium Indigotrisulfonate
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Property Value Reference

Molecular Formula C₁₆H₇K₃N₂O₁₁S₃ [Sigma-Aldrich SDS]

Molecular Weight 616.72 g/mol [Sigma-Aldrich SDS]

Appearance
Dark blue crystalline powder or

chunks
[Sigma-Aldrich SDS]

Solubility in Water 0.1% [Sigma-Aldrich MSDS]

λmax 600 nm [Sigma-Aldrich MSDS]

Storage Temperature Room temperature [Sigma-Aldrich MSDS]

Applications in Research: The Indigo Method for
Ozone Measurement
The principal application of potassium indigotrisulfonate is in the quantitative analysis of

ozone in aqueous and gaseous samples, commonly known as the "indigo method".[1][2] This

colorimetric method is valued for its speed, selectivity, and simplicity.[3][4]

The underlying principle of the indigo method is the rapid and stoichiometric reaction between

ozone and the indigo dye. Ozone breaks the carbon-carbon double bond of the indigo

molecule, leading to the formation of colorless products.[5][6] The resulting decolorization of

the blue solution is directly proportional to the initial ozone concentration. The change in

absorbance is measured spectrophotometrically at approximately 600 nm.[1][4]

Experimental Protocol: Spectrophotometric
Determination of Aqueous Ozone
This protocol is a synthesized methodology based on established procedures for the indigo

method.[1]

Objective: To determine the concentration of dissolved ozone in a water sample.

Materials:

Potassium indigotrisulfonate
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Phosphoric acid (H₃PO₄)

Sodium dihydrogen phosphate (NaH₂PO₄)

Deionized water (ozone-free)

Spectrophotometer capable of measuring at 600 nm

Volumetric flasks and pipettes

Glass beakers

Sample collection vessels

Procedure:

1. Preparation of Indigo Stock Solution (Stable for at least 4 months when stored in the dark):

Accurately weigh 2.50 g of potassium indigotrisulfonate.
To a 1 L volumetric flask, add approximately 500 mL of deionized water.
Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate to the
flask.
Add the weighed potassium indigotrisulfonate to the flask.
Stir the mixture until the powder is completely dissolved.
Dilute the solution to the 1 L mark with deionized water and mix thoroughly.[6]

2. Preparation of Indigo Working Solution (Prepare daily):

Pipette 1 mL of the indigo stock solution into a 10 mL volumetric flask.
Dilute to the mark with deionized water and mix well.[6]

3. Sample Collection and Handling:

Samples must be analyzed immediately after collection due to the rapid decay of ozone.[3]
[7]
Minimize turbulence and agitation during sample collection to prevent ozone from off-
gassing.[3]
Do not transfer the sample between containers unnecessarily.[8]
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4. Measurement Procedure:

Blank Preparation: Fill a spectrophotometer cuvette with the indigo working solution. This will
serve as the initial absorbance reading (A_initial).
Sample Measurement: Add a known volume of the ozone-containing sample to a known
volume of the indigo working solution. The blue color will fade to a degree dependent on the
ozone concentration.
Immediately measure the absorbance of the sample-reagent mixture at 600 nm. This is the
final absorbance reading (A_final).

5. Calculation of Ozone Concentration:

The change in absorbance (ΔA = A_initial - A_final) is used to calculate the ozone
concentration.
The concentration of ozone can be determined using the Beer-Lambert law and the molar
absorptivity of the indigo dye, which is approximately 2.0 x 10⁴ M⁻¹cm⁻¹.[1][5]

Diagram 1: Experimental Workflow for Ozone Measurement
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Caption: Workflow for the colorimetric determination of ozone using the indigo method.
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Stability and Degradation
The stability of the potassium indigotrisulfonate reagent is crucial for accurate ozone

measurements.

Stock Solution: The indigo stock solution, when prepared with phosphoric acid and sodium

dihydrogen phosphate and stored in the dark, is stable for at least four months.[6]

Working Solution: The diluted working solution should be prepared fresh daily.[6]

Light Sensitivity: The indigo reagent is light-sensitive and should be stored in the dark to

prevent degradation.[8]

pH: The reaction with ozone is most effective in an acidic solution (pH < 4), which also helps

to stabilize the dissolved ozone.[9][10] Residual ozone is particularly unstable at a pH above

7.[7]

Degradation by Ozonation: In the presence of ozone, potassium indigotrisulfonate
undergoes rapid degradation. Studies on the related potassium indigo tetrasulfonate have

shown that ozonation can achieve almost complete color removal within an hour.[11]

Safety and Toxicology
While some Safety Data Sheets for potassium indigotrisulfonate state that it is not a

hazardous substance, others classify it as causing skin and serious eye irritation, as well as

potential respiratory irritation. [Fisher Scientific SDS] Therefore, appropriate personal protective

equipment, including gloves and safety goggles, should always be worn.

Much of the available toxicological data pertains to the closely related compound, indigo

carmine (the disodium salt of indigodisulfonic acid). Given the structural similarity, this data

provides valuable insight into the potential hazards of potassium indigotrisulfonate.

Table 2: Summary of Toxicological Data for Indigo Carmine
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Endpoint Species Route Value Reference

Acute Toxicity

(LD50)
Rat Oral 2 g/kg

[Cayman

Chemical SDS]

Mouse Oral 2,500 mg/kg
[Cayman

Chemical SDS]

Rat Intravenous 93 mg/kg
[Cayman

Chemical SDS]

Mouse Subcutaneous 405 mg/kg
[Cayman

Chemical SDS]

Chronic Toxicity Pig Oral

No mortality at

1350 mg/kg/day

for 90 days

[12]

Mouse Oral

No increase in

mortality at up to

1.6% in the diet

for 80 weeks

[12]

Genotoxicity
Salmonella

typhimurium
In vitro

Mutagenic

effects observed,

particularly with

metabolic

activation

[13]

Mouse

In vivo

(micronucleus

test)

No statistically

significant

increase in

micronuclei

[14]

Carcinogenicity - -
Not classified as

carcinogenic
[15]

Reproductive

Toxicity
- -

Not classified as

a reproductive

toxicant

[15]
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Key Toxicological Findings:

Acute Effects: Ingestion may cause gastrointestinal irritation, including nausea, vomiting, and

diarrhea.[16]

Skin Sensitization: May cause an allergic skin reaction.[17]

Genotoxicity: Some studies have indicated that indigo and its extracts can be mutagenic in

bacterial assays, particularly after metabolic activation.[13] However, in vivo studies have not

shown significant genotoxic effects.[14]

Chronic Effects: Indigo carmine is generally considered to have a low order of chronic

toxicity.[18] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established

an acceptable daily intake of 0-5 mg/kg of body weight.[16]

Diagram 2: Hazard Communication and First Aid Logic
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Caption: Logical flow from exposure routes to appropriate first aid measures.
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Relevance to Drug Development
While not a therapeutic agent itself, the sodium salt of indigodisulfonate (Indigotindisulfonate

Sodium, brand name Bludigo) is approved by the FDA as a diagnostic dye.[19] It is used as a

visualization aid in urological and gynecological surgical procedures to assess the integrity of

the ureters.[19] The dye is rapidly filtered by the kidneys and colors the urine blue, allowing

surgeons to identify any leaks.[19] This application highlights the compound's favorable

properties of being water-soluble, intensely colored, and having a low order of toxicity when

used in controlled medical settings. For drug development professionals, this underscores the

potential for highly sulfonated organic molecules to be developed as safe and effective

diagnostic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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